Cas no 1209781-11-2 (tert-butyl 3-fluoro-3-(hydroxymethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-fluoro-3-(hydroxymethyl)piperidine-1-carboxylate
• CAS No: 1209781-11-2
• MF: C₁₁H₂₀FNO₃
• MW: 233.279807090759
• MDL: MFCD16250809
• CID: 2094956
• PubChem ID: 56973579
• Update Time: 2025-10-31

tert-butyl 3-fluoro-3-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Aminomethyl-3-fluoropiperidine-1-carboxylic acid tert-butyl ester
• 1-Boc-3-fluoropiperidine-3-methanol
• tert-butyl 3-(aminomethyl)-3-fluoropiperidine-1-carboxylate
• tert-butyl 3-fluoro-3-(hydroxymethyl)piperidine-1-carboxylate
• PB31770
• EN300-3528735
• CS-W001336
• DTXSID00719923
• AKOS023091048
• SCHEMBL1976118
• (S)-1-Boc-3-fluoro-3-(hydroxymethyl)piperidine
• AS-39121
• MFCD30723484
• 1-BOC-3-FLUORO-3-(HYDROXYMETHYL)PIPERIDINE
• SY344472
• MFCD28010951
• SY015912
• 1209781-11-2
• MFCD16250809
• tert-butyl3-fluoro-3-(hydroxymethyl)piperidine-1-carboxylate
• (R)-1-Boc-3-fluoro-3-(hydroxymethyl)piperidine
• 3-FLUORO-3-HYDROXYMETHYL-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• SY100168

• MDL： MFCD16250809
• Inchi： 1S/C11H20FNO3/c1-10(2,3)16-9(15)13-6-4-5-11(12,7-13)8-14/h14H,4-8H2,1-3H3
• InChI Key： QBQOPNYILDXCBJ-UHFFFAOYSA-N
• SMILES： FC1(CO)CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 233.14272166g/mol
• Monoisotopic Mass: 233.14272166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 302.4±27.0 °C at 760 mmHg
• Flash Point: 136.7±23.7 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

tert-butyl 3-fluoro-3-(hydroxymethyl)piperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 3-fluoro-3-(hydroxymethyl)piperidine-1-carboxylate

tert-butyl 3-fluoro-3-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 1209781-11-2)

The compound tert-butyl 3-fluoro-3-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 1209781-11-2) is a complex organic molecule with significant applications in the fields of pharmaceutical chemistry and organic synthesis. This compound, characterized by its unique structure, has garnered attention due to its potential in drug development and as an intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the context of its ability to modulate specific biological pathways.

The molecular structure of tert-butyl 3-fluoro-3-(hydroxymethyl)piperidine-1-carboxylate comprises a piperidine ring substituted with a fluoro group at the 3-position, a hydroxymethyl group at the same position, and a tert-butyl ester group at the 1-position. This configuration imparts unique chemical properties, including enhanced stability and reactivity, which are advantageous in various synthetic processes. The presence of the tert-butyl group also contributes to the compound's solubility and bioavailability, making it a valuable intermediate in drug design.

Recent advancements in synthetic methodology have enabled more efficient routes to synthesize CAS No. 1209781-11-2. Researchers have explored catalytic asymmetric synthesis techniques to construct the chiral piperidine core, which is critical for the compound's biological activity. These methods not only improve yield but also enhance enantioselectivity, which is essential for producing high-quality pharmaceutical intermediates.

In terms of biological activity, tert-butyl 3-fluoro-3-(hydroxymethyl)piperidine-1-carboxylate has been investigated for its potential as a kinase inhibitor. Studies have demonstrated that this compound exhibits selective inhibition against certain protein kinases, which are key targets in oncology and inflammatory diseases. Its ability to modulate these enzymes suggests promising applications in the development of targeted therapies.

The compound's versatility extends beyond pharmacology. It has also been utilized as a building block in the synthesis of complex natural products and bioactive molecules. For instance, recent research has employed this compound as an intermediate in the total synthesis of alkaloids and other nitrogen-containing natural products. Its utility in these contexts underscores its importance as a valuable tool in organic synthesis.

From an analytical standpoint, CAS No. 1209781-11-2 has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have provided detailed insights into its molecular structure and stereochemistry, which are critical for ensuring its quality and consistency in pharmaceutical applications.

In conclusion, tert-butyl 3-fluoro-3-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 1209781-11-2) is a multifaceted compound with significant potential in drug discovery and organic synthesis. Its unique structure, coupled with recent advancements in synthetic methodology and biological studies, positions it as a key player in the development of novel therapeutic agents and complex molecules.